Cas no 2172231-75-1 (4-Cyclopropyl-9,9-dimethyl-1-oxa-5-azaspiro[5.6]dodecane)

• Product Name: 4-Cyclopropyl-9,9-dimethyl-1-oxa-5-azaspiro[5.6]dodecane
• CAS No: 2172231-75-1
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6511167
• PubChem ID: 165518358
• Update Time: 2025-07-18

4-Cyclopropyl-9,9-dimethyl-1-oxa-5-azaspiro[5.6]dodecane Chemical and Physical Properties

Names and Identifiers

• 2172231-75-1
• 4-cyclopropyl-9,9-dimethyl-1-oxa-5-azaspiro[5.6]dodecane
• EN300-1279084
• 4-Cyclopropyl-9,9-dimethyl-1-oxa-5-azaspiro[5.6]dodecane

• Inchi： 1S/C15H27NO/c1-14(2)7-3-8-15(10-9-14)16-13(6-11-17-15)12-4-5-12/h12-13,16H,3-11H2,1-2H3
• InChI Key： XZQCVAIUNFJLNV-UHFFFAOYSA-N
• SMILES： O1CCC(C2CC2)NC21CCCC(C)(C)CC2

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-Cyclopropyl-9,9-dimethyl-1-oxa-5-azaspiro[5.6]dodecane

Introduction to 4-Cyclopropyl-9,9-dimethyl-1-oxa-5-azaspiro[5.6]dodecane (CAS No. 2172231-75-1)

4-Cyclopropyl-9,9-dimethyl-1-oxa-5-azaspiro[5.6]dodecane (CAS No. 2172231-75-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and diverse biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of the molecule to its target proteins.

The chemical structure of 4-Cyclopropyl-9,9-dimethyl-1-oxa-5-azaspiro[5.6]dodecane is characterized by a spirocyclic core with a cyclopropyl substituent and two methyl groups attached to the spirocarbon atom. The presence of the oxygen atom in the ring system imparts additional stability and polarity to the molecule, which can influence its solubility and pharmacokinetic properties. The nitrogen atom in the five-membered ring further adds to the complexity and reactivity of the compound, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 4-Cyclopropyl-9,9-dimethyl-1-oxa-5-azaspiro[5.6]dodecane in several areas of biomedical research. One notable application is its use as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, researchers have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 4-Cyclopropyl-9,9-dimethyl-1-oxa-5-azaspiro[5.6]dodecane has shown promising results in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are important targets for drug development. Studies have indicated that this compound can act as an agonist or antagonist at specific GPCRs, potentially offering new therapeutic strategies for conditions such as pain management and neurological disorders.

The pharmacokinetic profile of 4-Cyclopropyl-9,9-dimethyl-1-oxa-5-azaspiro[5.6]dodecane has also been extensively studied. Its unique chemical structure contributes to favorable absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data suggest that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration in therapeutic settings.

To further explore the potential of 4-Cyclopropyl-9,9-dimethyl-1-oxa-5-azaspiro[5.6]dodecane, several ongoing clinical trials are evaluating its safety and efficacy in various disease models. These trials aim to provide comprehensive data on its therapeutic potential and identify any potential side effects or limitations in its use.

In conclusion, 4-Cyclopropyl-9,9-dimethyl-1-oxa-5-azaspiro[5.6]dodecane (CAS No. 2172231-75-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.